![molecular formula C11H8F6O2 B6154180 ethyl 2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate CAS No. 1986992-00-0](/img/no-structure.png)
ethyl 2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate
Overview
Description
Ethyl 2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate, otherwise known as EDFTPA, is a synthetic compound used in scientific research. It is a novel fluorinated acetate ester that is used as a building block in organic synthesis and as a reagent in organic synthesis. EDFTPA has a wide range of applications in organic synthesis due to its unique physical and chemical properties. It has been used in a variety of scientific research applications, including as a reagent for the synthesis of organic compounds, as a catalyst for chemical reactions, and as a drug delivery system.
Scientific Research Applications
EDFTPA has a wide range of applications in scientific research. It has been used as a reagent for the synthesis of organic compounds, as a catalyst for chemical reactions, and as a drug delivery system. In addition, it has been used as a solubilizing agent for the synthesis of peptides and proteins, as a stabilizing agent for the storage of biological samples, and as a surfactant for the preparation of nanoparticles. Furthermore, EDFTPA has been used in the synthesis of organic catalysts and as a reagent for the synthesis of organic dyes and pigments.
Mechanism of Action
The mechanism of action of EDFTPA is dependent on its physical and chemical properties. It is a highly lipophilic compound that is able to penetrate cell membranes and interact with cellular proteins. Its high polarity allows it to interact with both hydrophobic and hydrophilic molecules, allowing it to act as a solubilizing agent for the synthesis of peptides and proteins. In addition, its low molecular weight and low volatility make it an ideal reagent for the synthesis of organic compounds.
Biochemical and Physiological Effects
EDFTPA has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that EDFTPA is able to increase the activity of enzymes involved in fatty acid metabolism and to stimulate the production of cytokines and other signaling molecules. In vivo studies have shown that EDFTPA is able to reduce inflammation and oxidative stress, as well as to improve the absorption of drugs and other compounds. Furthermore, EDFTPA has been shown to reduce the levels of cholesterol and other lipids in the blood.
Advantages and Limitations for Lab Experiments
EDFTPA has several advantages for use in laboratory experiments. It is a highly lipophilic compound, which makes it ideal for use in cell culture studies. In addition, its low molecular weight and low volatility make it an ideal reagent for the synthesis of organic compounds. Furthermore, its high polarity allows it to interact with both hydrophobic and hydrophilic molecules, allowing it to act as a solubilizing agent for the synthesis of peptides and proteins.
However, EDFTPA also has several limitations for use in laboratory experiments. It is a highly toxic compound, and it can be volatile and flammable. In addition, it is not soluble in water, which makes it difficult to use in aqueous solutions. Furthermore, it can be difficult to store and transport due to its low melting point.
Future Directions
There are a number of potential future directions for the use of EDFTPA in scientific research. It could be used as a reagent for the synthesis of organic compounds with improved properties, such as increased solubility or increased stability. In addition, it could be used as a catalyst for chemical reactions, as a drug delivery system, or as a stabilizing agent for the storage of biological samples. Furthermore, it could be used in the synthesis of organic catalysts or as a reagent for the synthesis of organic dyes and pigments. Finally, it could be used in the development of new therapeutic agents, such as anti-inflammatory drugs, or in the development of new materials, such as nanomaterials.
Synthesis Methods
EDFTPA is synthesized from a variety of starting materials, including ethyl acetate, 2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate, and 4-fluoro-3-(trifluoromethyl)phenol. The synthesis of EDFTPA involves a three-step process. First, ethyl acetate is reacted with 2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate in the presence of a base catalyst to form an intermediate compound. This intermediate compound is then reacted with 4-fluoro-3-(trifluoromethyl)phenol in the presence of an acid catalyst to form the final product, EDFTPA.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate involves the reaction of ethyl 2,2-difluoro-2-(bromomethyl)acetate with 4-fluoro-3-(trifluoromethyl)phenylmagnesium bromide, followed by esterification with ethanol.", "Starting Materials": [ "Ethyl 2,2-difluoro-2-(bromomethyl)acetate", "4-fluoro-3-(trifluoromethyl)phenylmagnesium bromide", "Ethanol" ], "Reaction": [ "Step 1: React ethyl 2,2-difluoro-2-(bromomethyl)acetate with 4-fluoro-3-(trifluoromethyl)phenylmagnesium bromide in anhydrous diethyl ether at -78°C to form ethyl 2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate.", "Step 2: Quench the reaction with water and extract the organic layer with ethyl acetate.", "Step 3: Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.", "Step 4: Esterify the crude product with ethanol in the presence of sulfuric acid and heat under reflux for several hours.", "Step 5: Cool the reaction mixture, dilute with water, and extract the organic layer with ethyl acetate.", "Step 6: Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain ethyl 2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate as a white solid." ] } | |
CAS RN |
1986992-00-0 |
Product Name |
ethyl 2,2-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate |
Molecular Formula |
C11H8F6O2 |
Molecular Weight |
286.2 |
Purity |
95 |
Origin of Product |
United States |
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